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Compound of Interest

Compound Name: CGP 65015

Cat. No.: B1245238

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound identified as CGP 65015 with the molecular formula C14H15sNOa4 is
most likely Oxazorone. However, "CGP 65015" does not appear to be a publicly recognized
identifier, and a definitive link to Oxazorone could not be established through publicly available
data. This document summarizes the available technical information for Oxazorone. Extensive
searches for in-depth experimental data, quantitative biological activity, and specific signaling
pathways for this compound have yielded limited results, suggesting a scarcity of published
research in the public domain.

Chemical Identity and Properties

Oxazorone is a coumarin derivative. Coumarins are a class of benzopyrone compounds found
in many plants and are of significant interest in medicinal chemistry due to their diverse
pharmacological activities.
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Property Value Source

7-hydroxy-4-(morpholin-4-
IUPAC Name PubChem
ylmethyl)chromen-2-one

Molecular Formula C14H15NOa4 PubChem
Molecular Weight 261.27 g/mol PubChem
CAS Number 25392-50-1 PubChem

) C1COCCN1CC2=CC(=0)0C3
Canonical SMILES PubChem
=C2C=CC(=C3)0O

LLQWUZKGZZNBKG-
InChl Key PubChem
UHFFFAOYSA-N

Synthesis

While specific, detailed experimental protocols for the synthesis of Oxazorone are not readily
available in the public literature, a general synthetic route can be inferred from standard
organic chemistry principles for coumarin derivatives. The synthesis would likely involve a
Pechmann condensation or a similar reaction to form the coumarin core, followed by a Mannich
reaction to introduce the morpholinomethyl group at the 4-position.

A plausible, though not explicitly documented, workflow for the synthesis is outlined below.
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Figure 1: A plausible synthetic workflow for Oxazorone.

Biological Activity and Mechanism of Action

There is a significant lack of specific data in peer-reviewed literature regarding the biological
activity, mechanism of action, and signaling pathways of Oxazorone. General information on
the biological activities of related coumarin derivatives suggests a wide range of potential
therapeutic applications. However, it is crucial to note that these are not specific to Oxazorone
and would require experimental validation.

Potential, unverified areas of biological activity for coumarin derivatives include:
e Anticoagulant

e Anti-inflammatory
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Anticancer

Antibacterial

Antiviral

Antioxidant

Without experimental data for Oxazorone, any discussion of its mechanism of action would be
speculative. For drug development professionals, this compound would require foundational in
vitro and in vivo screening to determine its biological targets and pharmacological effects.

Quantitative Data

No publicly available quantitative data, such as IC50 values, EC50 values, binding constants,
or pharmacokinetic parameters for Oxazorone, could be located. This information is essential
for assessing the potency, efficacy, and drug-like properties of a compound and represents a
critical gap in the available knowledge.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological evaluation of
Oxazorone are not available in the public domain. Researchers would need to develop and
validate their own methodologies for studying this compound.

Signaling Pathways

There is no information available in the scientific literature that elucidates the specific signaling
pathways modulated by Oxazorone. The creation of a signaling pathway diagram would be
entirely speculative and is therefore not included in this guide.

Conclusion

The compound with the molecular formula C14H15sNOa4 is identified as Oxazorone. While its
chemical structure is known, there is a profound lack of publicly available data regarding its
synthesis, biological activity, mechanism of action, and quantitative pharmacological properties.
The identifier "CGP 65015" does not correspond to a publicly known chemical entity and may
be an internal designation. For researchers and drug development professionals, Oxazorone

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1245238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

represents an uncharacterized molecule that would require comprehensive investigation
starting from basic biological screening to establish any potential therapeutic value. This guide
highlights the current knowledge gaps and underscores the necessity for foundational research
to explore the pharmacological potential of this compound.

 To cite this document: BenchChem. [Technical Guide: An Overview of Oxazorone
(C14H15NOa4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245238#cgp-65015-molecular-formula-c-h-no]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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